Cas no 285570-21-0 (Isoquinoline,1,4,7-trichloro-)

• Product Name: Isoquinoline,1,4,7-trichloro-
• CAS No: 285570-21-0
• MF: C₉H₄Cl₃N
• MW: 232.493759155273
• CID: 248528
• PubChem ID: 18698331
• Update Time: 2024-10-30

Isoquinoline,1,4,7-trichloro- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,1,4,7-trichloro-
• 1,4,7-Trichloroisoquinoline
• Isoquinoline, 1,4,7-trichloro-
• 285570-21-0
• ZKOCWDCPANZRPS-UHFFFAOYSA-N
• G71127
• SCHEMBL6438412

• Inchi： 1S/C9H4Cl3N/c10-5-1-2-6-7(3-5)9(12)13-4-8(6)11/h1-4H
• InChI Key： ZKOCWDCPANZRPS-UHFFFAOYSA-N
• SMILES： C1(Cl)C2=C(C=CC(Cl)=C2)C(Cl)=CN=1

Computed Properties

• Exact Mass: 230.94112
• Monoisotopic Mass: 230.940932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.523±0.06 g/cm3(Predicted)
• Boiling Point: 334.4±37.0 °C(Predicted)
• PSA: 12.89
• pka: -0.75±0.34(Predicted)